Tetronothiodin
Tetronothiodin
Tetronothiodin is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
139643-79-1
VCID:
VC0148000
InChI:
InChI=1S/C31H38O8S/c1-17-10-8-9-13-21(32)12-7-5-4-6-11-20-14-18(2)19(3)15-31(20)28(35)24(30(38)39-31)25(33)22-16-40-27(23(17)22)26(34)29(36)37/h4-9,14,17,19-23,27,32,35H,10-13,15-16H2,1-3H3,(H,36,37)/b6-4+,7-5+,9-8+
SMILES:
CC1CC=CCC(CC=CC=CCC2C=C(C(CC23C(=C(C(=O)C4C1C(SC4)C(=O)C(=O)O)C(=O)O3)O)C)C)O
Molecular Formula:
C31H38O8S
Molecular Weight:
570.7 g/mol
Tetronothiodin
CAS No.: 139643-79-1
Cat. No.: VC0148000
Molecular Formula: C31H38O8S
Molecular Weight: 570.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tetronothiodin is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 139643-79-1 |
| Molecular Formula | C31H38O8S |
| Molecular Weight | 570.7 g/mol |
| IUPAC Name | 2-[(8E,10E,15E)-13,28-dihydroxy-3,4,18-trimethyl-24,26-dioxo-27-oxa-21-thiatetracyclo[23.2.1.01,6.019,23]octacosa-4,8,10,15,25(28)-pentaen-20-yl]-2-oxoacetic acid |
| Standard InChI | InChI=1S/C31H38O8S/c1-17-10-8-9-13-21(32)12-7-5-4-6-11-20-14-18(2)19(3)15-31(20)28(35)24(30(38)39-31)25(33)22-16-40-27(23(17)22)26(34)29(36)37/h4-9,14,17,19-23,27,32,35H,10-13,15-16H2,1-3H3,(H,36,37)/b6-4+,7-5+,9-8+ |
| Standard InChI Key | WWHAZVYADWRKPA-SFYXYOTASA-N |
| Isomeric SMILES | CC1C/C=C/CC(C/C=C/C=C/CC2C=C(C(CC23C(=C(C(=O)C4C1C(SC4)C(=O)C(=O)O)C(=O)O3)O)C)C)O |
| SMILES | CC1CC=CCC(CC=CC=CCC2C=C(C(CC23C(=C(C(=O)C4C1C(SC4)C(=O)C(=O)O)C(=O)O3)O)C)C)O |
| Canonical SMILES | CC1CC=CCC(CC=CC=CCC2C=C(C(CC23C(=C(C(=O)C4C1C(SC4)C(=O)C(=O)O)C(=O)O3)O)C)C)O |
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